Cas no 5585-14-8 (3,4-diphenyl-1,2,5-oxadiazole 2-oxide)

3,4-diphenyl-1,2,5-oxadiazole 2-oxide structure
5585-14-8 structure
Product Name:3,4-diphenyl-1,2,5-oxadiazole 2-oxide
CAS No:5585-14-8
MF:C14H10N2O2
MW:238.241403102875
CID:1595641
PubChem ID:243037
Update Time:2025-04-21

3,4-diphenyl-1,2,5-oxadiazole 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 3,4-diphenyl-1,2,5-oxadiazole 2-oxide
    • 1,2,5-Oxadiazole, 3,4-diphenyl-, 2-oxide
    • 3,4-Diphenyl-furazan 2-oxide
    • Diphenylfurazan N-oxide
    • Furazan, diphenyl-, 2-oxide
    • 2-oxido-3,4-diphenyl-1,2,5-oxadiazol-2-ium
    • 3,4-DIPHENYLFURAZAN2-OXIDE
    • STK366156
    • NSC-54398
    • SR-01000389263
    • 3,4-Diphenyl-1,2lambda(5),5-oxadiazol-2-ol
    • NSC 52230
    • SR-01000389263-1
    • BDBM50324378
    • CHEMBL1212966
    • Diphenylfuroxan
    • SCHEMBL7796584
    • NSC-52230
    • 3,4-Diphenyl-1,2.lambda.~5~,5-oxadiazol-2-ol
    • CBDivE_005725
    • AKOS000583632
    • HMS1675N18
    • EU-0033409
    • 5585-14-8
    • 2-oxido-3,4-diphenyl-[1,2,5]oxadiazol-2-ium
    • NSC54398
    • NSC52230
    • DTXSID80204443
    • Inchi: 1S/C14H10N2O2/c17-16-14(12-9-5-2-6-10-12)13(15-18-16)11-7-3-1-4-8-11/h1-10H
    • InChI Key: KDARYXSKPCAXJL-UHFFFAOYSA-N
    • SMILES: O1N=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=[N+]1[O-]

Computed Properties

  • Exact Mass: 238.0743
  • Monoisotopic Mass: 238.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 52.97

3,4-diphenyl-1,2,5-oxadiazole 2-oxide Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  1 h, -40 °C → 0 °C
Reference
Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids
Carloni, Laure-Elie; Mohnani, Stefan; Bonifazi, Davide, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334

3,4-diphenyl-1,2,5-oxadiazole 2-oxide Raw materials

3,4-diphenyl-1,2,5-oxadiazole 2-oxide Preparation Products

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